Cas no 1270429-41-8 (2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine)

• Product Name: 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine
• CAS No: 1270429-41-8
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5148853
• Update Time: 2025-11-02

2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-5-(pyrrolidin-2-yl)pyridine
• 2-chloro-4-methyl-5-pyrrolidin-2-ylpyridine
• 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine

• Inchi： 1S/C10H13ClN2/c1-7-5-10(11)13-6-8(7)9-3-2-4-12-9/h5-6,9,12H,2-4H2,1H3
• InChI Key： SKKVDYIZHRKDFX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=N1)C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9

Additional information on 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine

2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine (CAS 1270429-41-8): A Versatile Heterocyclic Compound with Emerging Applications

2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine (CAS 1270429-41-8) represents an intriguing heterocyclic compound that has been gaining attention in pharmaceutical research and specialty chemical applications. This chloro-methyl pyridine derivative features a unique pyrrolidine substitution at the 5-position, creating a molecular architecture that offers interesting possibilities for drug discovery and material science applications.

The compound's structural features combine the electron-withdrawing chloro group with the electron-donating pyrrolidine moiety, creating a push-pull system that influences its reactivity and binding properties. Recent studies suggest that such pyridine-pyrrolidine hybrids may serve as valuable building blocks in medicinal chemistry, particularly for targeting neurological receptors and enzyme inhibition.

In the context of current pharmaceutical trends, researchers are particularly interested in 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine as a potential precursor for CNS-active compounds. The pyrrolidine-pyridine scaffold appears in several investigational drugs targeting neurodegenerative conditions, aligning with the growing focus on Alzheimer's and Parkinson's disease therapeutics. This connection to neuropharmacological research makes the compound particularly relevant to contemporary drug development efforts.

The synthetic versatility of CAS 1270429-41-8 allows for various modifications at multiple positions. Chemists can exploit the chloro substituent for nucleophilic aromatic substitution reactions, while the pyrrolidine nitrogen offers opportunities for further functionalization. This adaptability makes the compound valuable for creating diverse structure-activity relationship libraries in drug discovery programs.

From a materials science perspective, the 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine structure shows promise in the development of organic electronic materials. The conjugated system combined with the nitrogen heteroatoms suggests potential applications in organic semiconductors or as ligands in catalytic systems. These applications align with the increasing demand for sustainable chemical technologies and green chemistry solutions.

Analytical characterization of CAS 1270429-41-8 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, with most suppliers offering ≥95% purity grades. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain the stability of this nitrogen-containing heterocycle over extended periods.

The market for specialized pyridine derivatives like 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine has shown steady growth, driven by pharmaceutical R&D investments. Current pricing reflects its status as a research-grade chemical, with costs varying based on purity and quantity. The compound's availability from multiple specialty chemical suppliers ensures accessibility for academic and industrial researchers.

Recent patent literature reveals growing interest in pyrrolidinyl-substituted pyridines as key intermediates. Several applications describe their use in creating kinase inhibitors and GPCR modulators, highlighting the therapeutic potential of this chemical class. This patent activity suggests that CAS 1270429-41-8 may play an important role in future drug development pipelines.

Safety considerations for handling 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (gloves, eye protection) is recommended when working with this material. Proper ventilation and avoidance of dust formation represent standard precautions for this fine chemical.

The environmental fate of pyridine-pyrrolidine compounds like CAS 1270429-41-8 remains an active area of study. Early biodegradability assessments suggest moderate environmental persistence, emphasizing the importance of proper disposal methods. These considerations align with the pharmaceutical industry's increasing focus on green chemistry principles and sustainable synthesis.

Looking forward, the unique properties of 2-Chloro-4-methyl-5-pyrrolidin-2-yl-pyridine position it as an interesting candidate for further exploration in multiple fields. Its combination of hydrogen bond acceptors and lipophilic character makes it particularly valuable for drug design, while its electronic properties suggest potential in materials applications. As research into nitrogen-rich heterocycles continues to expand, this compound will likely find new applications in cutting-edge chemical technologies.